Cas no 123345-03-9 (1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid)

• Product Name: 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
• CAS No: 123345-03-9
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• MDL: MFCD08691173
• CID: 3109353
• PubChem ID: 14576147
• Update Time: 2025-10-29

1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-fluorophenyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic aci d
• 123345-03-9
• 857-719-5
• 3-Cyclopentapyrazolecarboxylic acid,1-(4-fluorophenyl)-1,4,5,6-tetrahydro-
• SCHEMBL10479480
• 1-(4-fluorophenyl)-4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta(c)pyrazole-3-carboxylic acid
• AB00757779-01
• 1-(4-fluorophenyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• AKOS009104411
• 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• Z220354982
• G25062
• EN300-26000
• 1-(4-fluorophenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
• 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylicacid
• 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid

• MDL： MFCD08691173
• Inchi： 1S/C13H11FN2O2/c14-8-4-6-9(7-5-8)16-11-3-1-2-10(11)12(15-16)13(17)18/h4-7H,1-3H2,(H,17,18)
• InChI Key： YOUOTTVHRHEWFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(C(=O)O)=N1)CCC2

Computed Properties

• Exact Mass: 246.08045576Da
• Monoisotopic Mass: 246.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid

Introduction to 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid (CAS No. 123345-03-9)

1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid (CAS No. 123345-03-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The fluorophenyl substituent and the cyclopentacpyrazole core contribute to its distinct chemical properties and biological activities.

The cyclopentacpyrazole scaffold is a promising platform for the development of new drugs due to its ability to modulate various biological targets. Recent studies have shown that this scaffold can exhibit potent activity against a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The introduction of the fluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In terms of its chemical structure, 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid is a derivative of cyclopentacpyrazole with a carboxylic acid functional group. The carboxylic acid moiety can be readily modified through esterification or amide formation to create prodrugs or enhance solubility and bioavailability. This versatility in chemical modification allows researchers to fine-tune the pharmacological properties of the compound for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid. These studies have identified key structural features that are critical for its biological activity. For instance, the orientation of the fluorophenyl group and the conformational flexibility of the cyclopentacpyrazole ring system play crucial roles in binding to target proteins and modulating their function.

Experimental data from in vitro assays have demonstrated that 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid exhibits selective inhibition of specific enzymes involved in disease pathways. For example, it has been shown to inhibit kinases such as PI3K and mTOR, which are implicated in cancer cell proliferation and survival. Additionally, this compound has been found to modulate G protein-coupled receptors (GPCRs) and ion channels, suggesting potential applications in treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are promising and warrant further investigation into its potential as a novel therapeutic agent.

The synthesis of 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid involves a series of well-established organic reactions. Key steps include the formation of the cyclopentacpyrazole core through cyclization reactions and the introduction of the fluorophenyl substituent via substitution or coupling reactions. The final step involves the conversion of a suitable precursor to the carboxylic acid form using standard methodologies such as hydrolysis or oxidation.

From a pharmaceutical perspective, 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid represents a promising lead compound for drug discovery programs targeting multiple therapeutic areas. Its unique combination of structural features and biological activities makes it an attractive candidate for further optimization and development into clinically relevant drugs.

In conclusion, 1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid (CAS No. 123345-03-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a valuable asset in the development of innovative treatments for various diseases.